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Compound of Interest

Compound Name: CP 376395 hydrochloride

Cat. No.: B1669488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of CP-376395 hydrochloride, a potent and selective corticotropin-releasing factor 1

(CRF1) receptor antagonist. The information herein is intended to support research,

development, and application of this compound in a scientific setting.

Core Physicochemical Data
A summary of the key physicochemical properties of CP-376395 hydrochloride is presented in

the table below for easy reference and comparison.

Property Value Source

Molecular Weight 362.94 g/mol

Molecular Formula C₂₁H₃₀N₂O · HCl

CAS Number 1013933-37-3

Solubility
Water: Soluble to 50

mMDMSO: Soluble to 100 mM

Purity ≥98%

Storage
Desiccate at room

temperature.
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical parameters are outlined

below. These represent standard laboratory procedures and can be adapted for the specific

analysis of CP-376395 hydrochloride.

Solubility Determination (Shake-Flask Method)
The equilibrium solubility of a compound is a critical parameter in drug development. The

shake-flask method is a widely accepted technique for this determination.

Principle: An excess amount of the solid compound is agitated in a specific solvent system at a

constant temperature until equilibrium is reached. The concentration of the dissolved

compound in the supernatant is then quantified.

Methodology:

Preparation: A surplus of CP-376395 hydrochloride is added to a sealed, clear container

(e.g., a glass vial) containing a known volume of the desired solvent (e.g., water, DMSO, or a

relevant buffer system).

Equilibration: The container is placed in a shaker bath maintained at a constant temperature

(e.g., 25°C or 37°C) and agitated for a sufficient period to ensure equilibrium is achieved

(typically 24-72 hours).

Phase Separation: After equilibration, the suspension is allowed to stand, and the

undissolved solid is separated from the saturated solution by centrifugation or filtration.

Filtration should be performed using a filter that does not interact with the compound.

Quantification: The concentration of CP-376395 hydrochloride in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection. A calibration curve prepared with known

concentrations of the compound is used for accurate quantification.

Reporting: The solubility is reported in units of mg/mL or molarity (M).
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[https://www.benchchem.com/product/b1669488#physicochemical-properties-of-cp-376395-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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